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Compound of Interest

Compound Name:
2-Amino-4-methoxy-5-

nitrobenzonitrile

Cat. No.: B597350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the characterization data for 2-Amino-4-
methoxy-5-nitrobenzonitrile and its commercially available, structurally related alternatives.

Due to the limited availability of direct experimental data for 2-Amino-4-methoxy-5-
nitrobenzonitrile, this document leverages comprehensive data from its close structural

analogs to provide a valuable comparative resource for research and development purposes.

Physicochemical and Spectroscopic Data
Comparison
The following table summarizes the available physicochemical and spectroscopic data for 2-
Amino-4-methoxy-5-nitrobenzonitrile and its selected analogs. Direct experimental data for

the target compound is limited; therefore, predicted values and data from closely related

compounds are provided for comparative purposes.
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Property

2-Amino-4-
methoxy-5-
nitrobenzonitri
le
(Predicted/Lim
ited Data)

2-Amino-5-
nitrobenzonitri
le

2-Amino-5-
(benzyloxy)-4-
methoxybenzo
nitrile

4-
Nitrobenzonitri
le

Molecular

Formula
C₈H₇N₃O₃ C₇H₅N₃O₂ C₁₅H₁₄N₂O₂ C₇H₄N₂O₂

Molecular Weight 193.16 g/mol 163.13 g/mol 254.28 g/mol 148.12 g/mol

CAS Number 1269292-82-1 17420-30-3 192869-57-1 619-72-7

Melting Point

(°C)
Not available 200-207 Not available 144-147

Boiling Point (°C)
454.4 ± 45.0

(Predicted)
Not available Not available Not available

Density (g/cm³)
1.40 ± 0.1

(Predicted)
Not available Not available Not available

¹H NMR (CDCl₃,

δ ppm)
Not available Not available

7.42-7.28 (m,

5H), 6.81 (s, 1H),

6.23 (s, 1H), 5.01

(s, 2H), 4.19 (b,

2H), 3.85 (s, 3H)

[1]

8.35 (d, J=8.0Hz,

2H), 7.89 (d,

J=8.0Hz, 2H)[2]

¹³C NMR (CDCl₃,

δ ppm)
Not available Not available

155.5, 146.6,

140.6, 136.5,

128.6, 128.1,

127.5, 118.1,

117.0, 99.0,

86.3, 72.1,

55.9[1]

150.0, 133.4,

124.2, 118.2,

116.7[2]

IR (KBr, cm⁻¹) Not available Data available[3]
3359, 2202,

1508[1]
Data available

Mass Spec (m/z) Not available [M]⁺ 163[3] [M]⁺ 254.2[1] [M]⁺ 148
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Experimental Protocols
Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below is

a representative protocol for the synthesis of a close structural analog, 2-Amino-5-

(benzyloxy)-4-methoxybenzonitrile, which can be adapted for the synthesis of 2-Amino-4-
methoxy-5-nitrobenzonitrile with appropriate starting materials.

Synthesis of 2-Amino-5-(benzyloxy)-4-methoxybenzonitrile[1]

Reaction Setup: To a solution of Tin(II) chloride (2.00 g, 10.55 mmol) in concentrated

hydrochloric acid (4 mL) and acetic acid (14 mL), add Benzonitrile, 4-Methoxy-2-nitro-5-

(phenylMethoxy)- (1.00 g, 3.52 mmol).

Reaction Conditions: Stir the resulting solution at 60°C for 1 hour.

Work-up: Allow the solution to cool to room temperature. Adjust the pH to 10 by adding a 2 M

NaOH solution.

Extraction: Extract the aqueous solution with dichloromethane.

Purification: Dry the combined organic layers over MgSO₄ and evaporate the solvent. Purify

the residue by column chromatography using a hexane/ethyl acetate gradient (4:1 to 1:1) to

yield the final product.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and purification of

substituted aminobenzonitriles, based on the protocol described above.

Starting Materials:
- Substituted Nitrobenzonitrile
- Reducing Agent (e.g., SnCl₂)
- Acid (e.g., HCl, Acetic Acid)

Reduction Reaction
(e.g., 60°C, 1h)

1. Mixing
Aqueous Work-up

- pH Adjustment (e.g., NaOH)
- Extraction (e.g., DCM)

2. Quenching & Extraction
Purification

- Drying (e.g., MgSO₄)
- Column Chromatography

3. Isolation Final Product:
Substituted Aminobenzonitrile

4. Final Product

Click to download full resolution via product page

Caption: Synthetic workflow for substituted aminobenzonitriles.
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This guide provides a foundational comparison for researchers working with 2-Amino-4-
methoxy-5-nitrobenzonitrile and related compounds. While direct experimental data for the

target molecule remains scarce, the provided information on its analogs offers valuable insights

into its expected properties and synthetic pathways. Researchers are encouraged to perform

their own characterization for novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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